Cas no 1807026-19-2 (Methyl 3-bromo-4-chloro-5-cyanobenzoate)

• Product Name: Methyl 3-bromo-4-chloro-5-cyanobenzoate
• CAS No: 1807026-19-2
• MF: C₉H₅BrClNO₂
• MW: 274.498500585556
• CID: 4795255
• Update Time: 2025-05-22

Methyl 3-bromo-4-chloro-5-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-4-chloro-5-cyanobenzoate

• Inchi： 1S/C9H5BrClNO2/c1-14-9(13)5-2-6(4-12)8(11)7(10)3-5/h2-3H,1H3
• InChI Key： DRKJQQBREFNQPI-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C#N)C=C(C(=O)OC)C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-bromo-4-chloro-5-cyanobenzoate

Recent Advances in the Application of Methyl 3-bromo-4-chloro-5-cyanobenzoate (CAS: 1807026-19-2) in Chemical Biology and Pharmaceutical Research

Methyl 3-bromo-4-chloro-5-cyanobenzoate (CAS: 1807026-19-2) is a multifunctional aromatic ester that has recently gained significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential as a key intermediate in drug synthesis. This compound, characterized by its bromo, chloro, and cyano substituents, serves as a valuable building block for the construction of complex molecules with potential therapeutic applications. Recent studies have explored its utility in various synthetic pathways, particularly in the development of kinase inhibitors and other biologically active compounds.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of Methyl 3-bromo-4-chloro-5-cyanobenzoate as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The compound's unique substitution pattern allowed for efficient functionalization at multiple positions, enabling the rapid generation of a diverse library of BTK-targeting molecules. The resulting compounds showed promising activity in preclinical models of B-cell malignancies, with several candidates advancing to further development stages.

Another significant application was reported in Organic Letters, where Methyl 3-bromo-4-chloro-5-cyanobenzoate served as a key intermediate in the total synthesis of marine-derived alkaloids with potent antimicrobial properties. The researchers utilized the compound's reactive sites for sequential palladium-catalyzed cross-coupling reactions, demonstrating its versatility in complex natural product synthesis. This work highlights the compound's potential in addressing the growing need for new antibiotics against drug-resistant pathogens.

Recent advancements in analytical techniques have also facilitated better characterization of Methyl 3-bromo-4-chloro-5-cyanobenzoate and its derivatives. A 2024 study in Analytical Chemistry employed advanced mass spectrometry and NMR methods to elucidate the compound's degradation pathways under various conditions, providing valuable insights for its handling and storage in pharmaceutical applications. These findings are particularly relevant for quality control in drug development processes where the compound is employed as an intermediate.

The pharmaceutical industry has shown increasing interest in Methyl 3-bromo-4-chloro-5-cyanobenzoate as evidenced by several recent patent applications. One notable example is a 2023 patent (WO202318765A1) describing its use in the synthesis of next-generation JAK/STAT pathway inhibitors for inflammatory diseases. The patent highlights the compound's advantages in terms of synthetic efficiency and the ability to introduce diverse pharmacophores at specific molecular positions.

Looking forward, researchers are exploring the potential of Methyl 3-bromo-4-chloro-5-cyanobenzoate in emerging areas such as targeted protein degradation and covalent inhibitor design. Its unique combination of substituents makes it particularly suitable for developing proteolysis targeting chimeras (PROTACs) and other bifunctional molecules. Ongoing studies are investigating its incorporation into novel drug modalities that could address currently undruggable targets in oncology and neurodegenerative diseases.